S-[2-[3-[[(2R)-4-[[[(2R,3S,4R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] octanethioate

• CAS No.: 1264-52-4
• Product Name: S-[2-[3-[[(2R)-4-[[[(2R,3S,4R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] octanethioate
• Molecular Formula: C29H50N7O17P3S
• Molecular Weight: 893.7 g/mol
• IUPAC Name: S-[2-[3-[[(2R)-4-[[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] octanethioate
• Standard InChI: InChI=1S/C29H50N7O17P3S/c1-4-5-6-7-8-9-20(38)57-13-12-31-19(37)10-11-32-27(41)24(40)29(2,3)15-50-56(47,48)53-55(45,46)49-14-18-23(52-54(42,43)44)22(39)28(51-18)36-17-35-21-25(30)33-16-34-26(21)36/h16-18,22-24,28,39-40H,4-15H2,1-3H3,(H,31,37)(H,32,41)(H,45,46)(H,47,48)(H2,30,33,34)(H2,42,43,44)/t18-,22-,23-,24+,28?/m1/s1
• Standard InChIKey: KQMZYOXOBSXMII-CECATXLMSA-N
• Isomeric SMILES: CCCCCCCC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• SMILES: CCCCCCCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Canonical SMILES: CCCCCCCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Physical Description: Solid
• Description: Octanoyl-CoA, also known as capryloyl-coa, belongs to the class of organic compounds known as 2, 3, 4-saturated fatty acyl coas. These are acyl-CoAs carrying a 2, 3, 4-saturated fatty acyl chain. Octanoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Octanoyl-CoA has been primarily detected in urine. Within the cell, octanoyl-CoA is primarily located in the cytoplasm and mitochondria. In humans, octanoyl-CoA is involved in the fatty acid metabolism pathway. Octanoyl-CoA is also involved in several metabolic disorders, some of which include trifunctional protein deficiency, short chain acyl CoA dehydrogenase deficiency (scad deficiency), the fatty acid elongation in mitochondria pathway, and long-chain-3-hydroxyacyl-CoA dehydrogenase deficiency (lchad).
• Synonyms: coenzyme A, octanoyl-; octanoyl-CoA; octanoyl-coenzyme A
• PubChem Compound: 122289
• Last Modified: Dec 23 2021